N-(2-furylmethyl)-4'-methyl-2'-(4-morpholinyl)-4,5'-bipyrimidin-2-amine

• IUPAC Name: N-(furan-2-ylmethyl)-4-(4-methyl-2-morpholin-4-ylpyrimidin-5-yl)pyrimidin-2-amine
• InChI: InChI=1S/C18H20N6O2/c1-13-15(12-21-18(22-13)24-6-9-25-10-7-24)16-4-5-19-17(23-16)20-11-14-3-2-8-26-14/h2-5,8,12H,6-7,9-11H2,1H3,(H,19,20,23)
• InChI Key: GVPCUMKHMRFCQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1C2=NC(=NC=C2)NCC3=CC=CO3)N4CCOCC4
• Molecular Formula: C18H20N6O2
• Molecular Weight: 352.4 g/mol

Description

N-(2-furylmethyl)-4'-methyl-2'-(4-morpholinyl)-4,5'-bipyrimidin-2-amine, also known as FM-BPY, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(2-furylmethyl)-4'-methyl-2'-(4-morpholinyl)-4,5'-bipyrimidin-2-amine is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins involved in cellular processes. For example, N-(2-furylmethyl)-4'-methyl-2'-(4-morpholinyl)-4,5'-bipyrimidin-2-amine has been shown to inhibit the activity of DNA gyrase, an enzyme involved in DNA replication, leading to the inhibition of bacterial growth. N-(2-furylmethyl)-4'-methyl-2'-(4-morpholinyl)-4,5'-bipyrimidin-2-amine has also been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA repair, leading to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-(2-furylmethyl)-4'-methyl-2'-(4-morpholinyl)-4,5'-bipyrimidin-2-amine has been shown to exhibit various biochemical and physiological effects, depending on the application. In medicinal chemistry, N-(2-furylmethyl)-4'-methyl-2'-(4-morpholinyl)-4,5'-bipyrimidin-2-amine has been shown to induce cell cycle arrest, inhibit cell proliferation, and induce apoptosis in cancer cells. In materials science, N-(2-furylmethyl)-4'-methyl-2'-(4-morpholinyl)-4,5'-bipyrimidin-2-amine has been shown to exhibit luminescent properties and act as a building block for the synthesis of functional materials. In nanotechnology, N-(2-furylmethyl)-4'-methyl-2'-(4-morpholinyl)-4,5'-bipyrimidin-2-amine has been shown to act as a precursor for the synthesis of nanoparticles and nanocomposites with unique properties.

Advantages and Limitations for Lab Experiments

N-(2-furylmethyl)-4'-methyl-2'-(4-morpholinyl)-4,5'-bipyrimidin-2-amine has several advantages for lab experiments, including its ease of synthesis, stability, and versatility. However, there are also limitations to its use, including its potential toxicity and limited solubility in certain solvents.

Future Directions

There are several future directions for research on N-(2-furylmethyl)-4'-methyl-2'-(4-morpholinyl)-4,5'-bipyrimidin-2-amine, including the development of new synthetic methods, the exploration of its potential applications in drug delivery and imaging, and the elucidation of its mechanism of action. Additionally, further studies are needed to evaluate its safety and toxicity in vivo and to optimize its properties for various applications.
In conclusion, N-(2-furylmethyl)-4'-methyl-2'-(4-morpholinyl)-4,5'-bipyrimidin-2-amine is a versatile and promising compound that has potential applications in various fields, including medicinal chemistry, materials science, and nanotechnology. Further research is needed to fully understand its mechanism of action and to optimize its properties for various applications.

Synthesis Methods

N-(2-furylmethyl)-4'-methyl-2'-(4-morpholinyl)-4,5'-bipyrimidin-2-amine can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis involves the reaction of 2-aminopyrimidine with 2-bromo-4-methylbenzaldehyde in the presence of a base to yield the intermediate compound. The intermediate is then reacted with 2-(4-morpholinyl)ethanamine and 2-furaldehyde in the presence of a catalyst to obtain the final product, N-(2-furylmethyl)-4'-methyl-2'-(4-morpholinyl)-4,5'-bipyrimidin-2-amine.

Scientific Research Applications

N-(2-furylmethyl)-4'-methyl-2'-(4-morpholinyl)-4,5'-bipyrimidin-2-amine has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and nanotechnology. In medicinal chemistry, N-(2-furylmethyl)-4'-methyl-2'-(4-morpholinyl)-4,5'-bipyrimidin-2-amine has been shown to exhibit anticancer, antiviral, and antibacterial activities. In materials science, N-(2-furylmethyl)-4'-methyl-2'-(4-morpholinyl)-4,5'-bipyrimidin-2-amine has been used as a building block for the synthesis of functional materials, such as metal-organic frameworks and luminescent materials. In nanotechnology, N-(2-furylmethyl)-4'-methyl-2'-(4-morpholinyl)-4,5'-bipyrimidin-2-amine has been used as a precursor for the synthesis of nanoparticles and nanocomposites.